Cas no 1333153-05-1 (5-chlorothiophene-3-carbothioamide)

5-chlorothiophene-3-carbothioamide structure
1333153-05-1 structure
Product Name:5-chlorothiophene-3-carbothioamide
CAS No:1333153-05-1
MF:C5H4ClNS2
MW:177.674957275391
CID:6271540
PubChem ID:58503739
Update Time:2024-01-13

5-chlorothiophene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 5-chlorothiophene-3-carbothioamide
    • EN300-1981243
    • SCHEMBL12127597
    • 1333153-05-1
    • Inchi: 1S/C5H4ClNS2/c6-4-1-3(2-9-4)5(7)8/h1-2H,(H2,7,8)
    • InChI Key: HALQYLIUSQUAAI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(N)=S)=CS1

Computed Properties

  • Exact Mass: 176.9473692g/mol
  • Monoisotopic Mass: 176.9473692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 86.4Ų

5-chlorothiophene-3-carbothioamide Pricemore >>

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